Cas no 2231673-12-2 (6-Methoxy-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine)
6-Methoxy-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine Chemical and Physical Properties
Names and Identifiers
-
- 6-Methoxy-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine
-
- MDL: MFCD31561287
- Inchi: 1S/C8H9NO3/c1-10-7-3-2-6-8(9-7)12-5-4-11-6/h2-3H,4-5H2,1H3
- InChI Key: PCLHXJOZYKIURU-UHFFFAOYSA-N
- SMILES: O1C2C=CC(=NC=2OCC1)OC
Computed Properties
- Exact Mass: 167.058243149 g/mol
- Monoisotopic Mass: 167.058243149 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 167.16
- XLogP3: 1.2
- Topological Polar Surface Area: 40.6
6-Methoxy-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 190072-500mg |
6-Methoxy-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine |
2231673-12-2 | 500mg |
$900.00 | 2023-09-07 | ||
| Matrix Scientific | 190072-1g |
6-Methoxy-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine |
2231673-12-2 | 1g |
$1576.00 | 2023-09-07 |
6-Methoxy-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 6-Methoxy-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine
Comprehensive Overview of 6-Methoxy-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine (CAS No. 2231673-12-2)
The compound 6-Methoxy-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine (CAS No. 2231673-12-2) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This bicyclic system combines a pyridine ring with a 1,4-dioxane moiety, offering a versatile scaffold for drug discovery. Researchers are particularly interested in its potential applications as a kinase inhibitor or GPCR modulator, aligning with current trends in precision medicine and targeted therapies.
In recent years, the demand for small molecule therapeutics has surged, with 6-Methoxy-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine being explored for its bioisosteric properties. Its methoxy group at the 6-position enhances metabolic stability, a critical factor addressed in modern medicinal chemistry optimization. The compound's logP value and hydrogen bonding capacity make it particularly relevant for CNS drug development, a hot topic in neuropharmacology forums.
Synthetic approaches to CAS 2231673-12-2 typically involve Pd-catalyzed cross-coupling reactions or cyclization strategies from appropriately substituted pyridine precursors. Recent publications highlight innovative routes using flow chemistry techniques, reflecting the pharmaceutical industry's shift toward continuous manufacturing. Analytical characterization commonly employs LC-MS and NMR spectroscopy, with particular attention to the proton environment of the dioxane ring system.
The [1,4]dioxino[2,3-b]pyridine core structure exhibits interesting electronic properties that influence its binding affinity in biological systems. Computational studies suggest this scaffold may interact favorably with protein targets containing aromatic stacking pockets. These findings correlate with growing interest in fragment-based drug design, where such privileged structures serve as valuable starting points for lead optimization.
Stability studies of 6-Methoxy-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine demonstrate excellent photostability under standard laboratory conditions, an important consideration for formulation development. The compound shows appropriate solubility profiles in common organic solvents, though its aqueous solubility presents formulation challenges typical of lipophilic heterocycles - a frequent search topic among pharmaceutical scientists developing oral dosage forms.
Patent literature reveals increasing protection of dioxinopyridine derivatives across multiple therapeutic areas, particularly in oncology and inflammatory diseases. The methoxy-substituted variant appears in several patent applications as a key pharmacophore element, often paired with structure-activity relationship (SAR) data showing enhanced potency over unsubstituted analogs.
From a regulatory perspective, CAS 2231673-12-2 falls under standard handling requirements for research chemicals. Proper personal protective equipment (PPE) and engineering controls should be employed during manipulation, consistent with laboratory safety protocols for organic compounds. The material's SDS documentation provides essential guidance for storage and handling, addressing common queries about chemical stability and incompatibilities.
Emerging applications explore the compound's utility in material science, particularly as a building block for organic electronic materials. Its conjugated system and electron-donating methoxy group suggest potential in developing organic semiconductors - an area receiving substantial research funding globally. This dual applicability in life sciences and advanced materials makes 6-Methoxy-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine a compelling subject for interdisciplinary research.
The global market for fine chemicals containing such specialized heterocycles continues to expand, driven by demand from contract research organizations (CROs) and pharmaceutical innovators. Suppliers typically offer CAS 2231673-12-2 in milligram to kilogram quantities, with certificates of analysis (CoA) verifying ≥95% purity by HPLC analysis. Current pricing trends reflect the compound's position as a research-grade intermediate rather than a bulk commodity.
Future research directions may explore the chiral derivatives of this scaffold, given the increasing importance of enantioselective synthesis in drug development. The 2,3-dihydro moiety presents opportunities for asymmetric hydrogenation strategies to access optically active variants - a technique frequently searched by synthetic chemists developing chiral ligands and catalysts.
2231673-12-2 (6-Methoxy-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)